Cas no 436852-14-1 (Tert-butyl 4-(1,1-dioxidothietan-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(1,1-dioxidothietan-3-yl)piperazine-1-carboxylate
• CAS No: 436852-14-1
• MF: C₁₂H₂₂N₂O₄S
• MW: 290.379082202911
• CID: 6235884
• PubChem ID: 21060000
• Update Time: 2024-01-06

Tert-butyl 4-(1,1-dioxidothietan-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL4924782
• LNXTZVIQZGSTOG-UHFFFAOYSA-N
• tert-butyl 4-(1,1-dioxo-1lambda6-thietan-3-yl)piperazine-1-carboxylate
• SCHEMBL5889057
• AKOS027473713
• Tert-butyl 4-(1,1-dioxidothietan-3-yl)piperazine-1-carboxylate
• tert-butyl 4-(1,1-dioxothietan-3-yl)piperazine-1-carboxylate
• 436852-14-1
• EN300-749214

• Inchi： 1S/C12H22N2O4S/c1-12(2,3)18-11(15)14-6-4-13(5-7-14)10-8-19(16,17)9-10/h10H,4-9H2,1-3H3
• InChI Key： LNXTZVIQZGSTOG-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 290.13002836g/mol
• Monoisotopic Mass: 290.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives